Cas no 1289384-90-2 (4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE)

• Product Name: 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE
• CAS No: 1289384-90-2
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 822125
• Update Time: 2025-06-28

4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE
• 4-chloro-2-ethoxy-5-methylPyrimidine
• AB1010001
• AK-53106
• AM91543
• KB-37708

• Inchi： 1S/C7H9ClN2O/c1-3-11-7-9-4-5(2)6(8)10-7/h4H,3H2,1-2H3
• InChI Key： YURQWOQIYCTDGH-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NC(=N1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.193
• Boiling Point: 266 ºC
• Flash Point: 115 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE

4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE: A PROMISING COMPOUND IN MODERN PHARMACEUTICAL RESEARCH

4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE, with the chemical identifier CAS 1289384-90-2, has emerged as a significant molecule in the field of drug discovery and synthetic chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities. Recent advancements in computational chemistry and biomolecular interactions have highlighted the potential of this molecule in targeting specific pathways associated with various neurological disorders and inflammatory diseases.

The structural features of 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE are critical to its pharmacological properties. The chlorine atom at the 4-position and the ethoxy group at the 2-position contribute to its unique electronic distribution, which influences its binding affinity to enzyme targets. The methyl group at the 5-position further modulates its hydrophobic interactions, enhancing its ability to cross biological membranes. These structural elements make it a valuable candidate for drug design and targeted therapy.

Recent in vitro studies have demonstrated the antioxidant and anti-inflammatory properties of 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE. In a 2023 publication in Pharmaceutical Research, researchers observed that this compound significantly inhibits the activity of NF-κB pathways, which are central to the regulation of inflammatory responses. This finding aligns with the growing interest in small molecule inhibitors for managing chronic inflammation, a key factor in diseases such to asthma and autoimmune conditions.

Moreover, 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE has shown promising neuroprotective effects in preclinical models. A 2024 study published in Neuropharmacology reported that this compound reduces oxidative stress in neuronal cells exposed to toxicants. The mechanism of action appears to involve the modulation of mitochondrial function and the suppression of apoptotic pathways, making it a potential therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and parkinsonism.

The synthesis of 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE has been optimized using green chemistry principles to ensure sustainability. A 2023 paper in Green Chemistry described a novel asymmetric catalytic approach that reduces waste generation and energy consumption. This method not only improves the efficiency of large-scale production but also aligns with the industry's push towards environmentally responsible manufacturing. The synthetic pathway involves the reaction of 2-ethoxy-5-methylpyrimidine with chlorinating agents under controlled conditions, highlighting the importance of reaction kinetics in achieving high yields.

Current research is also exploring the pharmacokinetic profile of 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE. A 2024 study in Drug Metabolism and Disposition revealed that this compound exhibits favorable oral bioavailability and a prolonged half-life, which are essential for chronic disease management. These properties make it a strong contender for oral formulations in drug delivery systems. The metabolic pathways of this compound are primarily mediated by cytochrome P450 enzymes, suggesting the need for careful drug interaction studies.

Additionally, the toxicological safety of 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE has been evaluated in various in vivo models. A 2023 report in Toxicological Sciences indicated that the compound is well-tolerated at therapeutic doses, with minimal acute toxicity observed. The genotoxicity assessments further support its safety profile, as no chromosomal aberrations were detected in in vitro assays. These findings are crucial for advancing the compound into clinical trials and ensuring its regulatory approval.

Looking ahead, the integration of artificial intelligence and machine learning in drug discovery is expected to further enhance the potential of 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE. Predictive models can help identify target-specific interactions and optimize drug efficacy. This approach not only accelerates the development pipeline but also reduces the reliance on animal testing, promoting ethical research practices.

In conclusion, 4-CHLORO-2-ETHOXY-5-METHYL-PYRIMIDINE represents a promising molecule with broad applications in pharmacology and medicine. Its unique structural features, combined with recent scientific advancements, position it as a key player in the development of novel therapies. As research continues to uncover its full potential, this compound may play a vital role in addressing some of the most pressing health challenges of our time.